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Compound of Interest

Compound Name:
GENTIANA LUTEA ROOT

EXTRACT

Cat. No.: B1165600 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of Gentiana lutea (Great

Yellow Gentian) extract in various in vivo animal models to study its therapeutic efficacy. The

following sections detail the experimental protocols, summarize key quantitative data, and

illustrate the underlying signaling pathways.

Anti-inflammatory and Wound Healing Efficacy
Gentiana lutea has been traditionally used for its anti-inflammatory properties.[1][2] In vivo

studies have validated these effects in acute and chronic inflammation models, as well as in

models of wound healing.[1][2]
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Animal Model Extract Type
Dosage
(mg/kg, p.o.)

Key Findings Reference

Carrageenan-

induced rat paw

edema

Alcohol and

Petroleum Ether
500 and 1000

Significant, dose-

dependent

reduction in paw

edema.[1][2]

[1][2]

Xylol-induced

mouse ear

edema

Alcohol and

Petroleum Ether
500 and 1000

Significant, dose-

dependent anti-

inflammatory

activity.[1][2]

[1][2]

Cotton pellet-

induced

granuloma in rats

Alcohol and

Petroleum Ether
500 and 1000

Significant

inhibition of

granuloma

formation.[1][2]

[1][2]

Excision wound

model in rats

Alcohol and

Petroleum Ether
300 and 500

Significant

wound healing

activity.[1]

[1]

Resutured

incision wound

model in rats

Alcohol and

Petroleum Ether
300 and 500

Significant

increase in

wound tensile

strength.[1]

[1]

Dead space

wound model in

rats

Alcohol and

Petroleum Ether
300 and 500

Significant

increase in

granulation

tissue weight and

hydroxyproline

content.[1]

[1]

Experimental Protocols
This model is used to assess acute inflammation.

Protocol:
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Animals: Male Wistar rats (150-200g).

Groups:

Control (vehicle).

Gentiana lutea extract (500 mg/kg, p.o.).

Gentiana lutea extract (1000 mg/kg, p.o.).

Standard drug (e.g., Indomethacin, 10 mg/kg).

Procedure: a. Administer the respective treatments orally. b. After 1 hour, inject 0.1 ml of 1%

carrageenan solution into the sub-plantar region of the right hind paw of each rat. c. Measure

the paw volume at 0, 2, 4, 8, and 24 hours post-carrageenan injection using a

plethysmograph.[2] d. Calculate the percentage inhibition of edema.

This model evaluates chronic inflammation.

Protocol:

Animals: Male Wistar rats (150-200g).

Procedure: a. Anesthetize the rats. b. Implant two sterilized cotton pellets (10 mg each)

subcutaneously in the dorsal region. c. Administer Gentiana lutea extract (500 and 1000

mg/kg, p.o.) or a standard drug daily for 7 days. d. On day 8, sacrifice the animals, dissect

the cotton pellets, and dry them at 60°C to a constant weight. e. The net dry weight of the

pellets (after subtracting the initial weight) corresponds to the amount of granulomatous

tissue formed.
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Acute Inflammation Model Chronic Inflammation Model

Animal Grouping
(e.g., Wistar Rats)

Oral Administration
(Vehicle, G. lutea Extract, Standard Drug)

Induction of Inflammation
(e.g., Carrageenan Injection)

Measurement of Edema
(Plethysmograph)

Animal Grouping
(e.g., Wistar Rats)

Implantation of Cotton Pellets

Daily Oral Administration
(7 days)

Explantation and Measurement
of Granuloma Weight

Gentiana lutea Extract

Adipogenesis

 inhibits

Leptin Secretion

 decreases

Insulin Secretion

 decreases

Adiponectin (Adipoq)

 downregulates

C/EBPα (Cebpa)

 downregulates

GLUT4 (Slc2a4)

 downregulates
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Gentiana lutea
(Secoiridoid Glycosides)

Prostaglandin Pathway

 activates

Enhanced Mucosal
Defensive Factors

 leads to

Gastric Injury

 protects against

 

Hepatotoxin
(e.g., Ketoconazole)

Oxidative Stress
(Lipid Peroxidation, DNA Damage)

 induces

Cellular Antioxidants
(GSH, SOD)

 depletes

Liver Damage
(↑ ALT, AST)

Gentiana lutea Extract

 inhibits  restores
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

